Trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane

• Molecular Formula: C14H20O3Si
• Molecular Weight: 264.39 g/mol
• IUPAC Name: trimethyl-[2-(3,4,5-trimethoxyphenyl)ethynyl]silane
• InChI: InChI=1S/C14H20O3Si/c1-15-12-9-11(7-8-18(4,5)6)10-13(16-2)14(12)17-3/h9-10H,1-6H3
• InChI Key: AEKBJNCVTPXZCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C#C[Si](C)(C)C

Description

Trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane is a useful research compound. Its molecular formula is C14H20O3Si and its molecular weight is 264.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g 5-bromo-1,2,3-trimethoxybenzene, 1.14 mL of trimethylsilylacetylene, 1.4 mL of diisopropylethylamine (DIPEA) and 290 mg of triphenylphosphinpalladium(II) chloride and 39 mg Cu(I)iodide were placed in a dried flask under argon. The mixture was stirred for 1 h at 80° C., after cooling diluted with dichloromethane (DCM) and filtered through a plug of silica. The filtrate was extracted with aqueous ammonia, saturated brine and concentrated. The residue was purified via flash chromatography (SiO2: cyclohexane→cyclohexane/ethylacetate 9:1) to give trimethyl((3,4,5-trimethoxyphenyl)ethynyl)silane.